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In the landscape of medicinal chemistry and drug discovery, the pyrazole scaffold stands as a
"privileged structure,” a core motif found in a multitude of biologically active compounds.[1][2]
Its unique electronic properties and ability to participate in hydrogen bonding have made it a
cornerstone in the design of therapeutics ranging from anti-inflammatory agents to kinase
inhibitors.[1] The strategic functionalization of this core is paramount for modulating
pharmacological activity. 4-bromo-3-iodo-1-methyl-1H-pyrazole (CAS No. 1504936-04-2)
emerges as a particularly valuable building block for synthetic chemists.[3] With a molecular
formula of C4H4BrIN2 and a molecular weight of 286.90 g/mol , this compound offers two
distinct halogen atoms—bromine and iodine—at positions amenable to selective chemical
manipulation.[3] This dihalogenated pattern provides an elegant and powerful tool for
orthogonal synthesis, allowing for sequential and site-specific introduction of different
functionalities, a critical advantage in the construction of complex molecular architectures and
the exploration of structure-activity relationships (SAR).

Chemical Properties and Synthesis
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The utility of 4-bromo-3-iodo-1-methyl-1H-pyrazole is rooted in its chemical reactivity. The
carbon-iodine bond is generally more reactive than the carbon-bromine bond in transition-
metal-catalyzed cross-coupling reactions, enabling selective functionalization at the 3-position.
This differential reactivity is the key to its utility as a versatile intermediate.

While the specific, detailed synthesis of 4-bromo-3-iodo-1-methyl-1H-pyrazole is not
extensively documented in publicly available literature, its synthesis can be inferred from
established methodologies for halogenating pyrazole rings. A plausible synthetic pathway
would involve the initial iodination and subsequent bromination of a suitable pyrazole precursor.

A general workflow for the synthesis of such dihalogenated pyrazoles is depicted below. The
process typically begins with a protected pyrazole to direct the halogenation to the desired
positions, followed by the introduction of the halogens in a stepwise manner.

Generalized Synthetic Workflow

(1-Methyl-1H-pyrazole)
lodination
(e.g., NIS, TFA)

(3-Iodo-l-methyl-1H-pyrazo|e)

l

Bromination
(e.g., NBS, Acetonitrile)

4-Bromo-3-iodo-1-methyl-1H-pyrazole
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Caption: Generalized workflow for the synthesis of 4-bromo-3-iodo-1-methyl-1H-pyrazole.

*Applications in Drug Discovery and Development

The primary application of 4-bromo-3-iodo-1-methyl-1H-pyrazole lies in its role as a versatile
intermediate in the synthesis of complex organic molecules.[2] The presence of two different
halogens allows for selective, stepwise functionalization through various cross-coupling
reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions.[2] This is particularly
advantageous in the construction of compound libraries for high-throughput screening.

For instance, a researcher could selectively perform a Sonogashira coupling at the more
reactive iodine at the 3-position to introduce an alkynyl group, followed by a Suzuki coupling at
the bromine at the 4-position to add an aryl moiety. This orthogonal approach is highly efficient
for generating molecular diversity from a single, well-defined starting material. Pyrazole
derivatives are known to be important intermediates in the synthesis of various
pharmaceuticals, including kinase inhibitors.[4]

The following diagram illustrates a typical experimental workflow where 4-bromo-3-iodo-1-
methyl-1H-pyrazole is used in a sequential cross-coupling strategy.
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Experimental Workflow: Sequential Cross-Coupling

4-Bromo-3-iodo-1-methyl-1H-pyrazole

Suzuki Coupling 1
(Arylboronic acid, Pd catalyst)
Selective at C-1 bond

(4-Bromo-3-aryl-1-methyl-1H-pyrazole)

Suzuki Coupling 2
(Arylboronic acid, Pd catalyst)
Functionalization at C-Br bond

3,4-Diaryl-1-methyl-1H-pyrazole

Click to download full resolution via product page
Caption: Sequential Suzuki coupling reactions using 4-bromo-3-iodo-1-methyl-1H-pyrazole.

Experimental Protocol: Suzuki Cross-Coupling

To illustrate the practical application of this building block, here is a representative, self-
validating protocol for a selective Suzuki cross-coupling at the 3-position (iodine).

Objective: To synthesize 4-bromo-3-(4-methoxyphenyl)-1-methyl-1H-pyrazole.
Materials:

e 4-bromo-3-iodo-1-methyl-1H-pyrazole (1.0 eq)
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e 4-Methoxyphenylboronic acid (1.2 eq)
e Pd(PPh3)4 (0.05 eq)

e K2CO3 (2.0 eq)

e 1,4-Dioxane

o Water

o Ethyl acetate

e Brine

e Anhydrous MgSO4

Procedure:

e To a flame-dried round-bottom flask, add 4-bromo-3-iodo-1-methyl-1H-pyrazole, 4-
methoxyphenylboronic acid, and K2CO3.

o Evacuate and backfill the flask with argon three times.

e Add 1,4-dioxane and water (4:1 ratio).

e Add Pd(PPh3)4 to the reaction mixture.

» Heat the reaction to 80°C and stir for 12 hours.

e Monitor the reaction progress by TLC or LC-MS.

e Upon completion, cool the reaction to room temperature.

 Dilute the mixture with ethyl acetate and wash with water and brine.

» Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to yield the desired product.
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Suppliers and Cost Analysis

The availability and cost of 4-bromo-3-iodo-1-methyl-1H-pyrazole are critical considerations
for research planning and budgeting. The following table provides a summary of a known
supplier and pricing. It is important to note that prices are subject to change and may vary
based on the supplier and quantity.

. Catalog . . Estimated
Supplier Purity Quantity
Number Cost (USD)
Moldb M163546 95% 100mg $620.00
Moldb M163546 95% 250mg $804.00
Moldb M163546 95% 500mg $1,357.00
Moldb M163546 95% 1g $1,703.00

Data sourced from publicly available information and is subject to change. It is recommended
to contact the supplier directly for current pricing and availability.[3]

Conclusion

4-bromo-3-iodo-1-methyl-1H-pyrazole is a high-value chemical intermediate with significant
potential in drug discovery and organic synthesis. Its dihalogenated structure allows for
selective and sequential functionalization, providing a powerful tool for creating diverse and
complex molecules. While its cost may be a consideration for large-scale synthesis, its utility in
the early stages of research and development, where novel molecular architectures are
paramount, is undeniable. For researchers and scientists in the pharmaceutical and
biotechnology sectors, this building block offers a strategic advantage in the quest for new and
effective therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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